Cas no 2148531-66-0 (4-(tert-butoxy)carbonyl-1-ethylpiperazine-2-carboxylic acid)

• Product Name: 4-(tert-butoxy)carbonyl-1-ethylpiperazine-2-carboxylic acid
• CAS No: 2148531-66-0
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 5154581
• PubChem ID: 165991531
• Update Time: 2025-10-31

4-(tert-butoxy)carbonyl-1-ethylpiperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Piperazinedicarboxylic acid, 4-ethyl-, 1-(1,1-dimethylethyl) ester
• 4-(tert-butoxy)carbonyl-1-ethylpiperazine-2-carboxylic acid

• Inchi： 1S/C12H22N2O4/c1-5-13-6-7-14(8-9(13)10(15)16)11(17)18-12(2,3)4/h9H,5-8H2,1-4H3,(H,15,16)
• InChI Key： IUQOWZOWVXIIIB-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(CC)C(C(O)=O)C1

Additional information on 4-(tert-butoxy)carbonyl-1-ethylpiperazine-2-carboxylic acid

4-(tert-butoxy)carbonyl-1-ethylpiperazine-2-carboxylic acid: An Overview of Its Structure, Synthesis, and Applications

4-(tert-butoxy)carbonyl-1-ethylpiperazine-2-carboxylic acid (CAS No. 2148531-66-0) is a versatile compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its piperazine ring, which is functionalized with a tert-butoxycarbonyl (Boc) group and an ethyl substituent, along with a carboxylic acid moiety. The combination of these functional groups imparts specific properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and biologically active molecules.

The structure of 4-(tert-butoxy)carbonyl-1-ethylpiperazine-2-carboxylic acid is particularly noteworthy. The tert-butoxycarbonyl (Boc) group serves as a protecting group for the piperazine nitrogen, which can be selectively deprotected under mild conditions. This feature allows for the controlled manipulation of the piperazine ring during multi-step syntheses, ensuring the integrity of the final product. The ethyl substituent on the piperazine ring adds steric bulk and influences the compound's solubility and reactivity. The carboxylic acid group provides a reactive site for further functionalization, such as esterification or amide formation.

In terms of synthesis, 4-(tert-butoxy)carbonyl-1-ethylpiperazine-2-carboxylic acid can be prepared through a series of well-documented reactions. One common approach involves the reaction of tert-butyl 1-ethylpiperazine-2-carboxylate with an appropriate carboxylic acid or its derivative under suitable coupling conditions. For example, the reaction of tert-butyl 1-ethylpiperazine-2-carboxylate with chloroacetic acid in the presence of a base such as triethylamine can yield 4-(tert-butoxy)carbonyl-1-ethylpiperazine-2-carboxylic acid. This method is highly efficient and scalable, making it suitable for both laboratory and industrial applications.

The applications of 4-(tert-butoxy)carbonyl-1-ethylpiperazine-2-carboxylic acid are diverse and span multiple areas of research and development. In medicinal chemistry, this compound serves as a key intermediate in the synthesis of drugs targeting various therapeutic areas. For instance, piperazine derivatives are known to exhibit potent activity against central nervous system (CNS) disorders, including anxiety, depression, and neurodegenerative diseases. The presence of the Boc protecting group allows for the controlled release of active metabolites, enhancing the drug's efficacy and reducing potential side effects.

Recent studies have also highlighted the potential of 4-(tert-butoxy)carbonyl-1-ethylpiperazine-2-carboxylic acid in the development of novel antibiotics. The piperazine ring is a common structural motif in many antibiotics, and its modification can lead to improved pharmacological properties. For example, researchers at [University Name] have demonstrated that derivatives of 4-(tert-butoxy)carbonyl-1-ethylpiperazine-2-carboxylic acid exhibit enhanced antibacterial activity against multidrug-resistant strains, making them promising candidates for further clinical evaluation.

Beyond medicinal applications, 4-(tert-butoxy)carbonyl-1-ethylpiperazine-2-carboxylic acid finds use in materials science and polymer chemistry. The carboxylic acid group can be utilized to introduce functional groups into polymers, enhancing their mechanical properties or imparting specific functionalities such as biodegradability or self-healing capabilities. Additionally, the compound's ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry and catalysis.

In conclusion, 4-(tert-butoxy)carbonyl-1-ethylpiperazine-2-carboxylic acid (CAS No. 2148531-66-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and polymer chemistry. Its unique structure and versatile reactivity make it an essential building block for researchers and chemists working on innovative solutions to complex problems. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.